Cas no 60703-46-0 (2,4,6-Trichloro-5-methoxypyrimidine)

• Product Name: 2,4,6-Trichloro-5-methoxypyrimidine
• CAS No: 60703-46-0
• MF: C₅H₃Cl₃N₂O
• MW: 213.449117898941
• MDL: MFCD11226168
• CID: 1032245
• Update Time: 2025-05-20

2,4,6-Trichloro-5-methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trichloro-5-methoxypyrimidine
• C5H3Cl3N2O
• PYRIMIDINE, 2,4,6-TRICHLORO-5-METHOXY-
• 2,4,6-trichloro-5-methoxy-pyrimidine
• 2.4.6-Trichlor-5-methoxy-pyrimidin
• 5-methoxy-2,4,6-trichloro-pyrimidine
• Pyrimidine,2,4,6-trichloro-5-methoxy
• AK122970
• PYRIMIDINE,2,4,6-TRICHLORO-5-METHOXY-
• BXDZWBOGMCNUSE-UHFFFAOYSA-N
• 9071AB
• FCH1403726
• SY034188
• TL8007042
• AX8247148

• MDL： MFCD11226168
• Inchi： 1S/C5H3Cl3N2O/c1-11-2-3(6)9-5(8)10-4(2)7/h1H3
• InChI Key： BXDZWBOGMCNUSE-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=C(N=1)Cl)Cl)OC

Computed Properties

• Exact Mass: 211.93100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Topological Polar Surface Area: 35

Experimental Properties

• Density: 1.572±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 67-68 ºC (water, 50% ethanol )
• Boiling Point: 255.2±35.0 ºC (760 Torr),
• Flash Point: 108.1±25.9 ºC,
• Solubility: Slightly soluble (1 g/l) (25 º C),
• PSA: 35.01000
• LogP: 2.44540

2,4,6-Trichloro-5-methoxypyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 2,4,6-Trichloro-5-methoxypyrimidine

2,4,6-Trichloro-5-methoxypyrimidine

2,4,6-Trichloro-5-methoxypyrimidine is a chemical compound with the CAS number 60703-46-0. This compound belongs to the class of pyrimidines, which are heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms at positions 1 and 3. The structure of 2,4,6-Trichloro-5-methoxypyrimidine features three chlorine atoms attached to the pyrimidine ring at positions 2, 4, and 6, along with a methoxy group (-OCH₃) at position 5. This unique substitution pattern gives the compound its distinct chemical properties and functional characteristics.

The synthesis of 2,4,6-Trichloro-5-methoxypyrimidine involves a series of chemical reactions that typically start with a pyrimidine derivative. The introduction of chlorine atoms and the methoxy group requires precise control over reaction conditions to ensure high purity and yield. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to optimize the reaction pathways.

One of the key applications of 2,4,6-Trichloro-5-methoxypyrimidine is in the field of agrochemistry. This compound serves as an intermediate in the production of various pesticides and herbicides. Its ability to inhibit specific enzymes involved in plant growth makes it valuable for developing crop protection agents. Recent studies have highlighted its potential as a precursor for novel fungicides that target plant pathogens without harming beneficial microorganisms.

In addition to its agricultural applications, 2,4,6-Trichloro-5-methoxypyrimidine has shown promise in materials science. Researchers have investigated its use as a building block for advanced materials such as organic semiconductors and optoelectronic devices. The compound's electronic properties make it suitable for applications in organic light-emitting diodes (OLEDs) and solar cells. Recent breakthroughs in nanotechnology have further expanded its potential in creating high-performance materials with tailored functionalities.

The environmental impact of 2,4,6-Trichloro-5-methoxypyrimidine has also been a topic of interest among scientists. Studies have been conducted to assess its biodegradability and toxicity levels. According to recent research, the compound exhibits moderate biodegradability under aerobic conditions but may persist in certain environmental compartments if not properly managed. Efforts are underway to develop safer handling practices and waste management strategies to minimize its ecological footprint.

From a regulatory perspective, 2,4,6-Trichloro-5-methoxypyrimidine is subject to various safety standards and guidelines. Its classification as a chemical intermediate means that it is primarily used in controlled industrial settings rather than being directly marketed to consumers. Regulatory bodies emphasize proper labeling, storage, and disposal procedures to ensure worker safety and environmental protection.

In conclusion, 2,4,6-Trichloro-5-methoxypyrimidine (CAS No: 60703-46-0) is a versatile compound with significant applications across multiple industries. Its unique chemical structure enables its use as an intermediate in agrochemicals and materials science while ongoing research continues to uncover new potential uses. As advancements in synthetic methods and environmental science progress, this compound is likely to play an even more prominent role in both industrial and academic settings.